Cas no 864866-57-9 (1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-)

• Product Name: 1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-
• CAS No: 864866-57-9
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 3222820
• PubChem ID: 23158340
• Update Time: 2025-04-21

1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDEN-1-ONE, 5-BROMO-2,3-DIHYDRO-2-(1-METHYLETHYL)-
• 864866-57-9
• DTXSID201219880
• WEGXXQAXYKIQPP-UHFFFAOYSA-N
• SCHEMBL1500156
• 5-bromo-2-isopropyl-1-oxoindane
• 5-Bromo-2,3-dihydro-2-(1-methylethyl)-1H-inden-1-one

• Inchi： 1S/C12H13BrO/c1-7(2)11-6-8-5-9(13)3-4-10(8)12(11)14/h3-5,7,11H,6H2,1-2H3
• InChI Key： WEGXXQAXYKIQPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(CC=2C=1)C(C)C)=O

Computed Properties

• Exact Mass: 252.01498Da
• Monoisotopic Mass: 252.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų